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Compound of Interest

Compound Name: 1,2-Dichlorodisilane

Cat. No.: B1257400

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and
commercial availability of 1,2-Dichlorodisilane. Due to its specialized nature, this compound is
not readily available from major chemical suppliers and typically requires laboratory synthesis.

Physicochemical Properties

While extensive commercial data is unavailable, key properties of 1,2-Dichlorodisilane have
been characterized in scientific literature.

Property Value Reference
Molecular Formula CIHzSiSiH2ClI N/A

. Stable for weeks at room
Stability [1]

temperature

Undergoes rapid H/CI
Reactivity exchange and Si-Si cleavage [1]

with catalysts (e.g., AICI3)
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A high-yield, selective synthesis of 1,2-Dichlorodisilane has been developed to avoid the
complex mixtures produced by direct halogenation of disilane.[2] The primary method involves
the electrophilic cleavage of a Si-Aryl bond.[2]

Experimental Protocol: Synthesis of 1,2-Dichlorodisilane

This protocol is based on the quantitative synthesis from a 1,2-di(1-naphthyl)disilane precursor.

[1]

Materials:

e 1,2-di(1-naphthyl)disilane

e Liquid Hydrogen Chloride (HCI)

e An appropriate reaction vessel for handling condensed gases

Procedure:

e 1,2-di(1-naphthyl)disilane is treated with liquid hydrogen chloride.

e The reaction proceeds to quantitatively yield 1,2-Dichlorodisilane and naphthalene.[1]

e The resulting chlorodisilanes are then separated and purified.[1]

Purification Protocol

Method: Fractional Condensation

o The mixture of chlorodisilanes is subjected to fractional condensation to separate the desired
1,2-Dichlorodisilane from byproducts.[1]

The following diagram illustrates the workflow for the synthesis and purification of 1,2-
Dichlorodisilane.
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Synthesis and Purification of 1,2-Dichlorodisilane
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Caption: Workflow for the synthesis and purification of 1,2-Dichlorodisilane.

Commercial Availability and Purity

Extensive searches of commercial chemical supplier databases did not yield any readily
available sources for 1,2-Dichlorodisilane. The compound is not listed as a stock item by
major suppliers. This lack of commercial availability is likely due to its specialized nature and
the probable need for on-demand synthesis.

It is important to distinguish 1,2-Dichlorodisilane (CIH2SiSiH2CI) from the commercially
available 1,2-Dichlorotetramethyldisilane ([CISi(CHs)z]2). The latter is a different compound with
distinct properties and applications.

For researchers requiring 1,2-Dichlorodisilane, the most viable route of acquisition is through
custom synthesis, either by contracting a specialized chemical synthesis company or by
performing the synthesis in-house using the protocol outlined above. Purity of the custom-
synthesized compound would be subject to the purification methods employed, with fractional
condensation being a documented effective method.[1]

Applications in Research and Development
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1,2-Dichlorodisilane serves as a valuable precursor in organosilicon chemistry.[2] Its two
reactive Si-Cl bonds allow for further functionalization, making it a key building block for the
synthesis of more complex disilanes and polysilanes.[2] These materials are of interest for their
potential applications in materials science and electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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